Cas no 1448030-24-7 (4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine)

• Product Name: 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine
• CAS No: 1448030-24-7
• MF: C₁₈H₁₆F₃N₃O₃S₂
• MW: 443.463151931763
• CID: 6121822
• PubChem ID: 71793687
• Update Time: 2025-10-28

4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine
• 1448030-24-7
• F6246-2096
• AKOS024544064
• 2-thiophen-3-yl-5-[1-[2-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]-1,3,4-oxadiazole
• 4-[5-(THIOPHEN-3-YL)-1,3,4-OXADIAZOL-2-YL]-1-[2-(TRIFLUOROMETHYL)BENZENESULFONYL]PIPERIDINE
• 2-(thiophen-3-yl)-5-(1-((2-(trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)-1,3,4-oxadiazole

• Inchi： 1S/C18H16F3N3O3S2/c19-18(20,21)14-3-1-2-4-15(14)29(25,26)24-8-5-12(6-9-24)16-22-23-17(27-16)13-7-10-28-11-13/h1-4,7,10-12H,5-6,8-9H2
• InChI Key： ZZHVLQHXSPZDAY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1CCC(C2=NN=C(C3=CSC=C3)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 443.05851821g/mol
• Monoisotopic Mass: 443.05851821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine

Comprehensive Overview of 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine (CAS No. 1448030-24-7)

The compound 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine (CAS No. 1448030-24-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene ring, an oxadiazole core, and a trifluoromethylbenzenesulfonylpiperidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for heterocyclic compounds like 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine has surged, driven by their versatility in drug discovery. The oxadiazole ring, in particular, is known for its stability and ability to mimic peptide bonds, making it a valuable building block in medicinal chemistry. This compound's trifluoromethyl group further enhances its lipophilicity and metabolic stability, traits highly sought after in modern therapeutics.

The synthesis of CAS No. 1448030-24-7 involves multi-step organic reactions, often starting from commercially available thiophene-3-carboxylic acid derivatives. Key steps include cyclization to form the 1,3,4-oxadiazole ring and subsequent sulfonylation to introduce the benzenesulfonylpiperidine moiety. Researchers have optimized these protocols to improve yields and purity, addressing common challenges such as byproduct formation and regioselectivity.

From a pharmacological perspective, 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine has shown preliminary activity in assays targeting enzymes like kinases and G-protein-coupled receptors (GPCRs). Its sulfonylpiperidine group is hypothesized to contribute to binding affinity, while the thiophene ring may facilitate π-π stacking interactions with aromatic residues in protein active sites. These properties align with current trends in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored. The trifluoromethyl group, a hallmark of many modern pesticides, could impart herbicidal or insecticidal properties. Studies are investigating its efficacy against resistant strains, a critical focus given rising concerns about pest resistance and sustainable agriculture. Such applications resonate with global initiatives to develop eco-friendly crop protection solutions.

Analytical characterization of CAS No. 1448030-24-7 typically employs techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods confirm structural integrity and purity, essential for regulatory compliance in preclinical development. Recent advancements in computational chemistry have also enabled virtual screening of derivatives, accelerating lead optimization.

The compound's stability under various conditions (pH, temperature) has been evaluated to guide formulation strategies. Its logP and aqueous solubility data suggest suitability for oral administration, though prodrug approaches may enhance bioavailability. Such considerations are pivotal in addressing drug delivery challenges, a hot topic in personalized medicine discussions.

Intellectual property landscapes reveal growing patent activity around oxadiazole-containing molecules, with 1448030-24-7 appearing in claims related to inflammatory disorders and metabolic diseases. This aligns with market demands for novel small-molecule inhibitors, especially in oncology and immunology. The compound's modular structure allows facile derivatization, a strategy leveraged in combinatorial chemistry platforms.

Environmental and toxicological profiles of 4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl-1-2-(trifluoromethyl)benzenesulfonylpiperidine are under investigation to meet REACH and ICH guidelines. Early data indicate moderate biodegradability, prompting research into green chemistry synthesis routes. These efforts reflect broader industry shifts toward sustainable molecular design, a priority for ESG (Environmental, Social, and Governance)-conscious investors.

In conclusion, CAS No. 1448030-24-7 represents a compelling case study in rational drug design. Its structural features address multiple pharmacokinetic and pharmacodynamic challenges while offering scalability for industrial production. As research progresses, this compound may emerge as a cornerstone in next-generation therapeutics and agrochemicals, bridging gaps between chemical innovation and real-world applications.